Cas no 81720-06-1 ([(1aS,1bα,5aα,6aβ)-2α-(β-D-Glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1aβ-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-6α-yl]α-D-galactopyranoside)

[(1aS,1bα,5aα,6aβ)-2α-(β-D-Glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1aβ-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-6α-yl]α-D-galactopyranoside structure
81720-06-1 structure
Product Name:[(1aS,1bα,5aα,6aβ)-2α-(β-D-Glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1aβ-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-6α-yl]α-D-galactopyranoside
CAS No:81720-06-1
MF:C21H32O15
MW:524.469788551331
CID:1804611
PubChem ID:101654196
Update Time:2024-03-01

[(1aS,1bα,5aα,6aβ)-2α-(β-D-Glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1aβ-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-6α-yl]α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • [(1aS,1bα,5aα,6aβ)-2α-(β-D-Glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1aβ-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-6α-yl]α-D-galactopyranoside
    • [(1aS,1bα,5aα,6aβ)-2α-(β-D-Glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1aβ-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran
    • Rehmannioside B
    • 81720-06-1
    • [(1aS,1balpha,5aalpha,6abeta)-2alpha-(beta-D-Glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1abeta-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-6alpha-yl]alpha-D-galactopyranoside
    • DTXSID401316850
    • HY-N10694
    • CS-0634301
    • Inchi: 1S/C21H32O15/c22-3-7-10(25)12(27)14(29)19(32-7)34-16-6-1-2-31-18(9(6)21(5-24)17(16)36-21)35-20-15(30)13(28)11(26)8(4-23)33-20/h1-2,6-20,22-30H,3-5H2/t6-,7-,8-,9-,10+,11-,12+,13+,14-,15-,16+,17+,18+,19-,20+,21-/m1/s1
    • InChI Key: DLYKKFLQWHNOKY-GMEUNEFCSA-N
    • SMILES: O1[C@@]2([H])[C@]([H])([C@]3([H])C([H])=C([H])O[C@]([H])([C@]3([H])[C@@]12C([H])([H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[C@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]

Computed Properties

  • Exact Mass: 524.17412031g/mol
  • Monoisotopic Mass: 524.17412031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 814
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 16
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.8
  • Topological Polar Surface Area: 241Ų
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